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Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
sec-butoxybenzaldehyde. Due to the limited availability of experimental data for this specific
isomer in public databases, this guide also furnishes detailed, generalized experimental
protocols for the determination of key physical properties, enabling researchers to ascertain
these values in a laboratory setting.

Introduction

2-sec-Butoxybenzaldehyde (CAS No. 22921-59-1) is an aromatic aldehyde characterized by
a benzaldehyde ring substituted with a sec-butoxy group at the ortho position.[1] Like other
alkoxy-substituted benzaldehydes, it is of interest as an intermediate in the synthesis of
pharmaceuticals, agrochemicals, and fragrances.[1] Its molecular structure suggests it is a
liquid at room temperature.[1] A thorough understanding of its physical properties is crucial for
its application in chemical synthesis, formulation, and quality control.

However, a comprehensive search of chemical supplier databases and scientific literature
reveals a notable lack of experimentally determined quantitative physical properties such as
boiling point, melting point, density, and solubility for 2-sec-butoxybenzaldehyde.

Core Physical Properties
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While specific quantitative data is scarce, the fundamental molecular properties have been

established.

Property Value Source
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol

CAS Number 22921-59-1 [1]
Appearance Liquid [1]
Purity > 95% (NMR) [1]
Storage Conditions 0-8 °C [1]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures that can be employed to
determine the primary physical properties of liquid aldehydes like 2-sec-butoxybenzaldehyde.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology: Capillary Method (Thiele Tube)

e Preparation:

o

Seal one end of a capillary tube by heating it in a flame.

[¢]

Attach the capillary tube (sealed end up) to a thermometer using a rubber band.

[¢]

Place a small amount (a few milliliters) of 2-sec-butoxybenzaldehyde into a fusion tube.

o

Insert the thermometer and the attached capillary tube into the fusion tube, ensuring the
open end of the capillary is submerged in the liquid.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemimpex.com/products/26588
https://www.chemimpex.com/products/26588
https://www.chemimpex.com/products/26588
https://www.chemimpex.com/products/26588
https://www.chemimpex.com/products/26588
https://www.benchchem.com/product/b1288657?utm_src=pdf-body
https://www.benchchem.com/product/b1288657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Heating:

o Place the fusion tube assembly into a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil).

o Gently heat the side arm of the Thiele tube with a Bunsen burner. This design ensures
uniform heating of the sample.

e Observation:

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a continuous stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Pycnometer or Volumetric Flask Method
e Mass of the Empty Vessel:
o Thoroughly clean and dry a pycnometer or a small volumetric flask.
o Accurately weigh the empty, dry vessel on an analytical balance.
e Mass of the Vessel with the Sample:
o Fill the vessel with 2-sec-butoxybenzaldehyde up to the calibration mark.
o Weigh the filled vessel.

e Volume of the Sample:
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o The volume of the liquid is the calibrated volume of the pycnometer or volumetric flask.

o Calculation:

o Density (p) is calculated using the formula: p = (mass of filled vessel - mass of empty
vessel) / volume of the vessel

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Methodology: Qualitative Solubility Testing
e Preparation:

o Place a small, measured amount (e.g., 25 mg or 0.05 mL) of 2-sec-butoxybenzaldehyde
into a series of test tubes.

e Solvent Addition:

o To each test tube, add a small, measured volume (e.g., 0.75 mL) of a different solvent in
portions. Common solvents for classification include:

Water (H20)

Diethyl ether (CH3CH2)20

5% Sodium Hydroxide (NaOH) solution

5% Hydrochloric Acid (HCI) solution

Concentrated Sulfuric Acid (H2SOa4)
e Observation:
o After each addition of the solvent, vigorously shake the test tube.

o Observe whether the compound dissolves completely (soluble), partially (partially soluble),
or not at all (insoluble). The formation of a homogeneous solution indicates solubility.
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Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
the logical flow and relationships between the fundamental molecular structure and the
macroscopic physical properties of 2-sec-butoxybenzaldehyde.

Logical Flow of 2-sec-butoxybenzaldehyde Properties
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Caption: Logical relationships of 2-sec-butoxybenzaldehyde properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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